Cas no 84284-70-8 (4'-Benzyloxyphenyl Acetylene)

4'-Benzyloxyphenyl Acetylene structure

Product Name:4'-Benzyloxyphenyl Acetylene

CAS No:84284-70-8

MF:C₁₅H₁₂O

MW:208.255184173584

MDL:MFCD01814885

CID:60682

PubChem ID:1490323

Update Time:2024-10-26

4'-Benzyloxyphenyl Acetylene Chemical and Physical Properties

Names and Identifiers

- 4-Benzyloxyphenyl acetylene
- 4'-Benzyloxyphenyl acetylene
- 1-(benzyloxy)-4-ethynylbenzene
- 1-benzyloxy-4-ethynyl-benzene
- 1-ethynyl-4-phenylmethoxybenzene
- 1-ethynyl-4-benzyloxy benzene
- BENZENE, 1-ETHYNYL-4-(PHENYLMETHOXY)-
- 4'-Benzyloxyphenylacetylene
- 4-benzyloxylphenylacetylene
- 4-benzyloxy phenyl acetylene
- 1-ethynyl-4-benzyloxybenzene
- 4\\'-Benzyloxyphenyl acetylene
- XQHAOXRZNLCKJO-UHFFFAOYSA-N
- 4-Ethynyl-1-(phen
- 1-Ethynyl-4-(phenylmethoxy)benzene (ACI)
- 4-(Benzyloxy)phenylacetylene
- 4-Ethynyl-1-phenylmethoxybenzene
- 4'-Benzyloxyphenyl Acetylene
- MDL： MFCD01814885
- Inchi： 1S/C15H12O/c1-2-13-8-10-15(11-9-13)16-12-14-6-4-3-5-7-14/h1,3-11H,12H2
- InChI Key： XQHAOXRZNLCKJO-UHFFFAOYSA-N
- SMILES： C#CC1C=CC(OCC2C=CC=CC=2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 235
XLogP3: 4
Topological Polar Surface Area: 9.2

Experimental Properties

Boiling Point: 328.5°C at 760 mmHg

4'-Benzyloxyphenyl Acetylene Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Sealed in dry,2-8°C

4'-Benzyloxyphenyl Acetylene Pricemore >>

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Fluorochem	040581-250mg	4'-Benzyloxyphenyl acetylene	84284-70-8	98%	250mg	￡19.00	2022-03-01
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4'-Benzyloxyphenyl Acetylene Production Method

Production Method 1

340322-86-3

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 12 h, rt

Reference

Total synthesis of Daphnodorin A

Yuan, Hu; Bi, Kaijian; Chang, Wanlin; Yue, Rongcai; Li, Bo; et al, Tetrahedron, 2014, 70(47), 9084-9092

Production Method 2

114943-73-6

84284-70-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Ethylbenzene , Tetrahydrofuran , Heptane ; -78 °C; 2 h, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

HIF-1α inhibitors: Synthesis and biological evaluation of novel moracin O and P analogs

Xia, Yan; Jin, Yinglan; Kaur, Navneet; Choi, Yongseok; Lee, Kyeong, European Journal of Medicinal Chemistry, 2011, 46(6), 2386-2396

Production Method 3

114943-73-6

84284-70-8

Reaction Conditions

1.1 Reagents: Ethylmagnesium bromide Solvents: Tetrahydrofuran ; 0.5 h, 0 °C - rt

Reference

Synthesis of yashabushidiol and its analogues and their cytotoxic activity against cancer cell lines

Narasimhulu, M.; Srikanth Reddy, T.; Chinni Mahesh, K.; Sai Krishna, A.; Venkateswara Rao, J.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(11), 3125-3127

Production Method 4

114943-73-6

84284-70-8

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide ; 12 h, 115 °C

Reference

Cs2CO3-mediated synthesis of terminal alkynes from 1,1-dibromo-1-alkenes

Zhao, Ming; Kuang, Chunxiang; Yang, Qing; Cheng, Xuezhi, Tetrahedron Letters, 2011, 52(9), 992-994

Production Method 5

4397-53-9

27491-70-9

84284-70-8

Reaction Conditions

1.1 Solvents: Methanol ; 10 min, cooled
1.2 Reagents: Potassium carbonate ; 2 h, cooled; overnight, cooled

Reference

Concise synthesis of dimethyl (2-oxopropyl)phosphonate and homologation of aldehydes to alkynes in a tandem process

Maehr, Hubert; Uskokovic, Milan R.; Schaffner, Carl P., Synthetic Communications, 2009, 39(2), 299-310

Production Method 6

61439-59-6

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium carbonate , Sulfonyl fluoride Solvents: Dimethyl sulfoxide ; 2 h, rt
1.2 Reagents: Cesium fluoride ; rt → 100 °C; 2 h, 100 °C; 100 °C → rt

Reference

SO2F2-Mediated Oxidative Dehydrogenation and Dehydration of Alcohols to Alkynes

Zha, Gao-Feng ; Fang, Wan-Yin; Li, You-Gui; Leng, Jing; Chen, Xing; et al, Journal of the American Chemical Society, 2018, 140(50), 17666-17673

Production Method 7

114943-73-6

84284-70-8

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran , Hexane

Reference

New Methods for Organic Synthesis on Solid Supports

Mynett, Donna Maria, 1995, , ,

Production Method 8

114943-73-6

84284-70-8

Reaction Conditions

1.1 Reagents: Succinimide , Potassium carbonate Solvents: Dimethyl sulfoxide ; 2 h, 90 °C

Reference

Synthesis of alkynes under dry reaction conditions

Rao, Maddali L. N.; Shamim Islam, Sk, Tetrahedron Letters, 2021, 71,

Production Method 9

340322-86-3

84284-70-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water

Reference

Discovery of Carboranes as Inducers of 20S Proteasome Activity

Ban, Hyun Seung; Minegishi, Hidemitsu; Shimizu, Kazuki; Maruyama, Minako; Yasui, Yuka; et al, ChemMedChem, 2010, 5(8), 1236-1241

Production Method 10

340322-86-3

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 12 h, rt

Reference

Copper-mediated pentafluoroethylation of organoboronates and terminal alkynes with TMSCF3

Pan, Shitao; Xie, Qiqiang; Wang, Xiu; Wang, Qian; Ni, Chuanfa; et al, Chemical Communications (Cambridge, 2022, 58(33), 5156-5159

Production Method 11

152915-78-1

84284-70-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Isopropanol ; 3 h, 80 °C

Reference

New series of AB2-type hyperbranched polytriazoles derived from the same polymeric intermediate: Different endcapping spacers with adjustable bulk and convenient syntheses via click chemistry under copper(I) catalysis

Li, Zhong-An; Wu, Wen-Bo; Qiu, Guo-Fu; Yu, Gui; Liu, Yun-Qi; et al, Journal of Polymer Science, 2011, 49(9), 1977-1987

Production Method 12

340322-86-3

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 0.5 h, rt

Reference

First Synthesis of the [5-5-6-6] Tetracyclic Framework of Spiropreussione B

Chinta, Bhavani Shankar; Baire, Beeraiah, European Journal of Organic Chemistry, 2017, 2017(24), 3457-3460

Production Method 13

340322-86-3

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Methanol ; 32 h, rt

Reference

Reactivity Switch Enabled by Counterion: Highly Chemoselective Dimerization and Hydration of Terminal Alkynes

Xu, Caixia; Du, Weiyuan; Zeng, Yi; Dai, Bin; Guo, Hao, Organic Letters, 2014, 16(3), 948-951

Production Method 14

114943-73-6

84284-70-8

Reaction Conditions

1.1 Reagents: Butylmagnesium chloride Solvents: Toluene , Tetrahydrofuran ; rt; 1 h, 110 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Cu-mediated or metal-free alkylation of gem-dibromoalkenes with tertiary, secondary and primary alkyl grignard reagents

Deng, Yupian; Zhang, Xuxue; Liu, Chuan; Cao, Song, Tetrahedron, 2021, 81,

Production Method 15

90965-06-3

123-08-0

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium carbonate ; rt
1.2 Reagents: Potassium carbonate Solvents: Methanol ; 0 °C; 0 °C → rt; overnight, rt
1.3 Solvents: Diethyl ether , Water ; rt

Reference

Concise Total Syntheses of Aspalathin and Nothofagin

Yepremyan, Akop; Salehani, Baback; Minehan, Thomas G., Organic Letters, 2010, 12(7), 1580-1583

Production Method 16

6793-92-6

84284-70-8

Reaction Conditions

1.1 Reagents: Triethylamine , Tetraphenylporphyrin Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium
1.2 Reagents: Sodium hydroxide Solvents: Toluene

Reference

Synthesis and evaluation of 1-alkyl-4-phenyl-[1,2,3]-triazole derivatives as antimycobacterial agent

Gallardo, Hugo; Conte, Gilmar; Bryk, Fernando; Lourenco, Maria Cristina S.; Costa, Marilia S.; et al, Journal of the Brazilian Chemical Society, 2007, 18(6), 1285-1291

Production Method 17

340322-86-3

84284-70-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 6 h, rt

Reference

Design, synthesis and evaluation of 2,4-diaminoquinazolines as inhibitors of trypanosomal and leishmanial dihydrofolate reductase

Khabnadideh, Soghra; Pez, Didier; Musso, Alexander; Brun, Reto; Perez, Luis M. Ruiz; et al, Bioorganic & Medicinal Chemistry, 2005, 13(7), 2637-2649

Production Method 18

19578-68-8

1066-54-2

84284-70-8

Reaction Conditions

1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 1 h, rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 15 min, rt

Reference

Discovery of 7-Hydroxy-6-methoxy-2-methyl-3-(3,4,5-trimethoxybenzoyl)benzo[b]furan (BNC105), a Tubulin Polymerization Inhibitor with Potent Antiproliferative and Tumor Vascular Disrupting Properties

Flynn, Bernard L.; Gill, Gurmit S.; Grobelny, Damian W.; Chaplin, Jason H.; Paul, Dharam; et al, Journal of Medicinal Chemistry, 2011, 54(17), 6014-6027

Production Method 19

766-98-3

100-51-6

84284-70-8

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 18 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water

Reference

An Alternative Role for Acetylenes: Activation of Fluorobenzenes toward Nucleophilic Aromatic Substitution

Bizier, Nicholas P.; Wackerly, Jay Wm.; Braunstein, Eric D.; Zhang, Mengfei; Nodder, Stephen T.; et al, Journal of Organic Chemistry, 2013, 78(12), 5987-5998